Cas no 1513991-12-2 (2-methyl-3-(thian-3-yl)propanoic acid)

• Product Name: 2-methyl-3-(thian-3-yl)propanoic acid
• CAS No: 1513991-12-2
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 6514017
• PubChem ID: 82602792
• Update Time: 2024-01-12

2-methyl-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(thian-3-yl)propanoic acid
• 1513991-12-2
• EN300-1728930

• Inchi： 1S/C9H16O2S/c1-7(9(10)11)5-8-3-2-4-12-6-8/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： LNRPRLUHVOKKAM-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes